Cas no 1262834-58-1 (tert-Butyl 3-bromo-2-fluorobenzoate)

• Product Name: tert-Butyl 3-bromo-2-fluorobenzoate
• CAS No: 1262834-58-1
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• MDL: MFCD29761252
• CID: 4938063
• PubChem ID: 92133641
• Update Time: 2025-06-08

tert-Butyl 3-bromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-2-fluorobenzoate
• SCHEMBL17828206
• DTXSID001200867
• Benzoic acid, 3-bromo-2-fluoro-, 1,1-dimethylethyl ester
• BS-51208
• EN300-3313285
• E84021
• tert-Butyl3-bromo-2-fluorobenzoate
• 1262834-58-1

• MDL： MFCD29761252
• Inchi： 1S/C11H12BrFO2/c1-11(2,3)15-10(14)7-5-4-6-8(12)9(7)13/h4-6H,1-3H3
• InChI Key： HROZEBMMDVWPRM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 274.00047 g/mol
• Monoisotopic Mass: 274.00047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 275.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-Butyl 3-bromo-2-fluorobenzoate

Introduction to tert-Butyl 3-bromo-2-fluorobenzoate (CAS No. 1262834-58-1)

tert-Butyl 3-bromo-2-fluorobenzoate (CAS No. 1262834-58-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of a tert-butyl ester group, a bromine atom, and a fluorine atom, which collectively confer it with a range of valuable properties and applications.

The molecular structure of tert-Butyl 3-bromo-2-fluorobenzoate is particularly noteworthy. The tert-butyl ester group provides stability and solubility, making it an excellent intermediate for various synthetic pathways. The bromine atom serves as a useful leaving group in substitution reactions, while the fluorine atom introduces electronic effects that can influence the reactivity and selectivity of the molecule. These features make tert-Butyl 3-bromo-2-fluorobenzoate a valuable building block in the synthesis of complex organic molecules.

In the realm of pharmaceutical research, tert-Butyl 3-bromo-2-fluorobenzoate has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential in the synthesis of compounds with therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of tert-Butyl 3-bromo-2-fluorobenzoate in the synthesis of a series of fluorinated benzamides, which exhibited potent anti-inflammatory properties. Another study in the Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the preparation of fluorinated analogs of known antiviral agents, showing enhanced efficacy against certain viral strains.

The versatility of tert-Butyl 3-bromo-2-fluorobenzoate extends beyond pharmaceutical applications. In materials science, this compound has been utilized in the synthesis of functional polymers and coatings. The presence of both bromine and fluorine atoms allows for the fine-tuning of material properties such as thermal stability, mechanical strength, and surface characteristics. A recent publication in the Journal of Polymer Science: Part A: Polymer Chemistry reported the use of tert-Butyl 3-bromo-2-fluorobenzoate as a monomer in the preparation of high-performance polymer films with improved barrier properties.

The synthetic accessibility of tert-Butyl 3-bromo-2-fluorobenzoate is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the bromination and fluorination of tert-butyl benzoate derivatives, followed by esterification to form the final product. These methods are well-documented in the literature and have been optimized for industrial-scale production.

In addition to its synthetic utility, tert-Butyl 3-bromo-2-fluorobenzoate has been studied for its environmental impact and safety profile. Research has shown that it is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure worker safety and environmental protection.

The future prospects for tert-Butyl 3-bromo-2-fluorobenzoate are promising. Ongoing research continues to uncover new applications and improve existing synthetic methods. For example, recent advances in catalytic methodologies have led to more efficient and selective syntheses of this compound, reducing waste and improving yield. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovative uses of tert-Butyl 3-bromo-2-fluorobenzoate, from drug discovery to advanced materials development.

In conclusion, tert-Butyl 3-bromo-2-fluorobenzoate (CAS No. 1262834-58-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile properties make it an indispensable tool for researchers and industry professionals alike. As research continues to advance, it is likely that new applications and improvements will further enhance its value and utility.